Cas no 80246-74-8 (Pentanoic acid, 3,3,4-trimethyl-, ethyl ester)

• Product Name: Pentanoic acid, 3,3,4-trimethyl-, ethyl ester
• CAS No: 80246-74-8
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 1800661
• PubChem ID: 10012374
• Update Time: 2025-04-21

Pentanoic acid, 3,3,4-trimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3,3,4-trimethyl-, ethyl ester
• ethyl 3,3,4-trimethylpentanoate
• 3,3,4-trimethyl-pentanoic acid ethyl ester
• Q27159523
• CHEBI:87320
• 80246-74-8
• SCHEMBL2152161
• SVZSYBFQSHHBQJ-UHFFFAOYSA-N
• DB-114464
• DTXSID60434089
• ethyl 3,3,4-trimethyl pentanoate

• Inchi： 1S/C10H20O2/c1-6-12-9(11)7-10(4,5)8(2)3/h8H,6-7H2,1-5H3
• InChI Key： SVZSYBFQSHHBQJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C)C(C)C)=O

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters